Cas no 419565-62-1 (3-(5-Chlorothiophen-2-yl)-2,2-dimethylpropanoic acid)

3-(5-Chlorothiophen-2-yl)-2,2-dimethylpropanoic acid is a chlorinated thiophene derivative featuring a dimethyl-substituted propanoic acid moiety. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural versatility, serving as a key intermediate in the development of bioactive molecules. The chlorothiophene group enhances electrophilic reactivity, facilitating further functionalization, while the steric hindrance from the dimethyl groups may influence conformational stability. Its carboxylic acid functionality allows for straightforward derivatization, making it useful in peptidomimetics or small-molecule drug design. The compound’s well-defined structure and synthetic utility make it valuable for applications requiring precise molecular modifications.

3-(5-Chlorothiophen-2-yl)-2,2-dimethylpropanoic acid structure

419565-62-1 structure

Product Name:3-(5-Chlorothiophen-2-yl)-2,2-dimethylpropanoic acid

CAS No:419565-62-1

MF:C₉H₁₁ClO₂S

MW:218.700440645218

MDL:MFCD16855518

CID:2113160

PubChem ID:17981419

Update Time:2025-06-07

3-(5-Chlorothiophen-2-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(5-chlorothiophen-2-yl)-2,2-dimethylpropanoic acid
- 3-(5-Chlorothiophen-2-yl)-2,2-dimethylpropanoic acid
- MDL： MFCD16855518
- Inchi： 1S/C9H11ClO2S/c1-9(2,8(11)12)5-6-3-4-7(10)13-6/h3-4H,5H2,1-2H3,(H,11,12)
- InChI Key： QLPIMHRURINKGC-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(CC(C(=O)O)(C)C)S1

Computed Properties

Exact Mass: 218.0168285g/mol
Monoisotopic Mass: 218.0168285g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.5
XLogP3: 3.3

3-(5-Chlorothiophen-2-yl)-2,2-dimethylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1965283-0.05g	3-(5-chlorothiophen-2-yl)-2,2-dimethylpropanoic acid	419565-62-1	0.05g	$647.0	2023-09-17
Enamine	EN300-1965283-0.1g	3-(5-chlorothiophen-2-yl)-2,2-dimethylpropanoic acid	419565-62-1	0.1g	$678.0	2023-09-17
Enamine	EN300-1965283-0.25g	3-(5-chlorothiophen-2-yl)-2,2-dimethylpropanoic acid	419565-62-1	0.25g	$708.0	2023-09-17
Enamine	EN300-1965283-0.5g	3-(5-chlorothiophen-2-yl)-2,2-dimethylpropanoic acid	419565-62-1	0.5g	$739.0	2023-09-17
Enamine	EN300-1965283-1.0g	3-(5-chlorothiophen-2-yl)-2,2-dimethylpropanoic acid	419565-62-1	1g	$1286.0	2023-06-02
Enamine	EN300-1965283-2.5g	3-(5-chlorothiophen-2-yl)-2,2-dimethylpropanoic acid	419565-62-1	2.5g	$1509.0	2023-09-17
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Enamine	EN300-1965283-10.0g	3-(5-chlorothiophen-2-yl)-2,2-dimethylpropanoic acid	419565-62-1	10g	$5528.0	2023-06-02
Enamine	EN300-1965283-1g	3-(5-chlorothiophen-2-yl)-2,2-dimethylpropanoic acid	419565-62-1	1g	$770.0	2023-09-17
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